Cas no 53790-82-2 (5,8-dichloro-4-hydroxyquinoline)
5,8-dichloro-4-hydroxyquinoline Chemical and Physical Properties
Names and Identifiers
-
- 5,8-dichloro-4-hydroxyquinoline
- 5,8-dichloro-1H-quinolin-4-one
- 5,8-dichloroquinolin-4-ol
- 4-hydroxy-5,8-dichloroquinoline
- 5,8-Dichlor-chinolin-4-ol
- 5,8-dichlorohydroquinolin-4-one
- 5,8-dichloroquinolin-4(1H)-one
- AB05645
- 887572-40-9
- 5,8-DICHLORO-4-QUINOLINOL
- DTXSID80355863
- 53790-82-2
- MFCD00272374
- DB-071741
- AE-406/41055812
- 4(1H)-Quinolinone,?5,8-dichloro-
-
- Inchi: 1S/C9H5Cl2NO/c10-5-1-2-6(11)9-8(5)7(13)3-4-12-9/h1-4H,(H,12,13)
- InChI Key: OSBCPHAGCKLYDB-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C2=C1C(C=CN2)=O)Cl
Computed Properties
- Exact Mass: 212.97500
- Monoisotopic Mass: 212.9748192g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 33.12000
- LogP: 3.24720
5,8-dichloro-4-hydroxyquinoline Customs Data
- HS CODE:2933499090
- Customs Data:
China Customs Code:
2933499090Overview:
2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5,8-dichloro-4-hydroxyquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR183470-250mg |
5,8-Dichloroquinolin-4-ol |
53790-82-2 | 250mg |
£120.00 | 2024-05-24 | ||
| Apollo Scientific | OR183470-1g |
5,8-Dichloroquinolin-4-ol |
53790-82-2 | 1g |
£360.00 | 2024-05-24 | ||
| A2B Chem LLC | AG28172-250mg |
5,8-DICHLORO-4-HYDROXYQUINOLINE |
53790-82-2 | 250mg |
$249.00 | 2024-04-19 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1539323-50mg |
5,8-Dichloroquinolin-4-ol |
53790-82-2 | 98% | 50mg |
¥602.00 | 2024-05-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1539323-100mg |
5,8-Dichloroquinolin-4-ol |
53790-82-2 | 98% | 100mg |
¥882.00 | 2024-05-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1539323-500mg |
5,8-Dichloroquinolin-4-ol |
53790-82-2 | 98% | 500mg |
¥2107.00 | 2024-05-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1539323-1g |
5,8-Dichloroquinolin-4-ol |
53790-82-2 | 98% | 1g |
¥3073.00 | 2024-05-09 | |
| A2B Chem LLC | AG28172-1g |
5,8-DICHLORO-4-HYDROXYQUINOLINE |
53790-82-2 | 1g |
$675.00 | 2024-04-19 | ||
| abcr | AB213600-250mg |
5,8-Dichloro-4-quinolinol; . |
53790-82-2 | 250mg |
€253.10 | 2025-04-18 | ||
| abcr | AB213600-1g |
5,8-Dichloro-4-quinolinol; . |
53790-82-2 | 1g |
€679.40 | 2025-04-18 |
5,8-dichloro-4-hydroxyquinoline Suppliers
5,8-dichloro-4-hydroxyquinoline Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 5,8-dichloro-4-hydroxyquinoline
5,8-Dichloro-4-Hydroxyquinoline: A Comprehensive Overview
5,8-Dichloro-4-hydroxyquinoline, identified by the CAS registry number 53790-82-2, is a heterocyclic organic compound that has garnered significant attention in the fields of chemistry and pharmacology. This compound belongs to the quinoline family, a class of bicyclic structures that have been extensively studied due to their diverse biological activities and potential applications in drug development. The molecule's structure consists of a quinoline ring system with hydroxyl and chlorine substituents at specific positions, which significantly influence its chemical properties and reactivity.
The synthesis of 5,8-dichloro-4-hydroxyquinoline involves a series of carefully designed chemical reactions. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity. Researchers have explored various routes, including nucleophilic aromatic substitution and oxidative coupling reactions, to optimize the synthesis process. These methods not only enhance the yield but also minimize the use of hazardous reagents, aligning with the principles of green chemistry.
The physical properties of 5,8-dichloro-4-hydroxyquinoline are critical for its application in various fields. The compound is known for its high solubility in polar solvents, which makes it suitable for use in solution-based reactions. Additionally, its thermal stability has been evaluated under different conditions, revealing its potential for use in high-temperature applications. The UV-vis spectrum of this compound has also been studied, providing insights into its electronic transitions and photoreactivity.
In recent years, 5,8-dichloro-4-hydroxyquinoline has emerged as a promising candidate in drug discovery research. Studies have demonstrated its potent antioxidant and anti-inflammatory activities, making it a potential lead compound for developing therapeutic agents against chronic diseases such as neurodegenerative disorders and cardiovascular diseases. Furthermore, this compound has shown selective cytotoxicity against cancer cells, highlighting its potential as an anticancer agent.
The biological activity of 5,8-dichloro-4-hydroxyquinoline is closely related to its ability to interact with key cellular targets. Researchers have investigated its binding affinity with various proteins and enzymes, revealing mechanisms that underpin its pharmacological effects. For instance, computational studies have shown that this compound can inhibit the activity of certain kinases involved in cell signaling pathways, which is a critical aspect of cancer progression.
In addition to its pharmacological applications, 5,8-dichloro-4-hydroxyquinoline has found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent studies have explored its potential as a building block for constructing advanced materials with tailored functionalities.
The environmental impact of 5,8-dichloro-4-hydroxyquinoline is another area of active research. Scientists are investigating its biodegradability and toxicity to aquatic organisms to assess its safety for industrial and pharmaceutical applications. Understanding these aspects is crucial for ensuring sustainable practices and minimizing ecological risks.
In conclusion, 5,8-dichloro-4-hydroxyquinoline, with its unique chemical structure and versatile properties, continues to be a focal point in scientific research. Its potential applications span across multiple disciplines, from drug development to materials science. As ongoing studies uncover new insights into its mechanisms and functionalities, this compound is poised to play an increasingly important role in advancing technological and medical innovations.
53790-82-2 (5,8-dichloro-4-hydroxyquinoline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)